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Compound of Interest

Compound Name: 1,2-Butanedithiol

CAS No.: 16128-68-0

Cat. No.: B095073

Get Quote

Introduction
1,2-Butanedithiol (CAS No. 16128-68-0) is a sulfur-containing organic compound with the

molecular formula C₄H₁₀S₂.[1][2][3] As an alkanethiol, it possesses two thiol (-SH) functional

groups on adjacent carbons, which impart distinct chemical reactivity and physical properties.

[1] This dithiol is utilized in various industrial applications, including as a flavoring agent and in

the synthesis of more complex molecules.[1][4] A thorough understanding of its molecular

structure is paramount for its effective application and for quality control in its production. This

guide provides an in-depth analysis of the spectroscopic data of 1,2-Butanedithiol, focusing

on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). We will delve into the theoretical underpinnings of each technique, present

detailed experimental protocols, and interpret the resulting spectra to elucidate the structural

features of the molecule.

Molecular Structure of 1,2-Butanedithiol
A clear understanding of the molecular structure is essential before delving into the

spectroscopic data. The structure of 1,2-Butanedithiol, with its four distinct carbon
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environments and multiple proton environments, gives rise to a unique spectroscopic

fingerprint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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